2-phenoxy-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C17H17N5O2/c1-13-7-9-14(10-8-13)22-16(19-20-21-22)11-18-17(23)12-24-15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,18,23)
• InChI Key: ZKYVAZIHRJVUGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)COC3=CC=CC=C3
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol

Description

2-phenoxy-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide is a chemical compound with the linear formula C15H15NO2. It has a molecular weight of 241.292 and is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of 2-phenoxy-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide is represented by the linear formula C15H15NO2. The average mass of the molecule is 241.285 Da and the monoisotopic mass is 241.110275 Da.

Scientific Research Applications

Toxicological Evaluation

A novel cooling agent, closely related structurally, underwent comprehensive toxicological assessment to determine its safety for use in food and beverages. This compound demonstrated rapid metabolism in vitro and in vivo, showing no mutagenic, clastogenic, or adverse reproductive effects at high doses, highlighting its potential safety for consumer products (Karanewsky et al., 2015).

Anticancer Activity

Research into 1,3,4-Oxadiazole derivatives explores their role as inhibitors in cancer treatment, particularly for lung cancer. These compounds have shown considerable cell growth inhibition, comparable to existing treatments, suggesting their potential in developing new anticancer drugs (Panchal et al., 2020).

Coordination Complexes and Antioxidant Activity

Novel coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized. Their structure and hydrogen bonding significantly influence self-assembly processes, and they exhibit notable antioxidant activity, indicating potential applications in materials science and pharmacology (Chkirate et al., 2019).

Antimicrobial and Hypoglycemic Activities

Various derivatives have been synthesized to explore antimicrobial and hypoglycemic effects. These studies contribute to the development of new therapeutic agents for treating infections and managing diabetes, showcasing the compound's versatility in medicinal chemistry (Fuloria et al., 2014); (Nikalje et al., 2012).

Glutaminase Inhibitors for Cancer Treatment

The compound's analogs have been evaluated for their role as glutaminase inhibitors, a promising target in cancer therapy. This research suggests potential therapeutic applications in inhibiting cancer cell growth through metabolic pathways (Shukla et al., 2012).

Safety and Hazards

Specific safety and hazard information for 2-phenoxy-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide is not provided in the sources I found. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions for the study and application of 2-phenoxy-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide are not specified in the sources I found. Given its presence in a collection of rare and unique chemicals provided by Sigma-Aldrich, it may have potential for various research applications.